Cas no 1196157-89-7 (Sulphanilamide-13C6)

• Product Name: Sulphanilamide-13C6
• CAS No: 1196157-89-7
• MF: C₆H₈N₂O₂S
• MW: 178.160848617554
• CID: 1078665
• PubChem ID: 329754266
• Update Time: 2025-06-29

Sulphanilamide-13C6 Chemical and Physical Properties

Names and Identifiers

• Sulfanilamide-13C6
• 4-aminobenzenesulfonamide
• Sulfanilamide 13C6
• Sulfanilamide-13C6, VETRANAL(TM), analytical standard
• Sulphanilamide-13C6
• Benzene-1,2,3,4,5,6-13C6-sulfonamide, 4-amino-; 4-Aminobenzene-1,2,3,4,5,6-13C6-sulfonamide
• DTXSID90746844
• 4-Amino(~13~C_6_)benzene-1-sulfonamide
• 4-amino(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-sulfonamide
• 1196157-89-7

• MDL： MFCD16652574
• Inchi： 1S/C6H8N2O2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,7H2,(H2,8,9,10)/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： FDDDEECHVMSUSB-IDEBNGHGSA-N
• SMILES： S([13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)N)(N)(=O)=O

Computed Properties

• Exact Mass: 178.05077769g/mol
• Monoisotopic Mass: 178.05077769g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Sulphanilamide-13C6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on Sulphanilamide-13C6

Sulphanilamide-13C6: A Comprehensive Overview

Sulphanilamide-13C6, also known by its CAS number 1196157-89-7, is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of sulphanilamide, a well-known sulfonamide drug that has been utilized in various therapeutic applications. The 13C6 designation indicates that the compound contains six carbon atoms enriched with the carbon isotope ^{13}C, which is often used in nuclear magnetic resonance (NMR) spectroscopy and other analytical techniques to enhance the clarity of molecular structures.

The synthesis of Sulphanilamide-13C6 involves advanced chemical methodologies, including isotopic labeling techniques. This process ensures that the compound retains its chemical properties while incorporating the isotopic enrichment necessary for precise structural analysis. Recent studies have highlighted the importance of such compounds in understanding the pharmacokinetics and bioavailability of drugs, as well as in developing novel therapeutic agents.

One of the most notable applications of Sulphanilamide-13C6 is in the field of drug discovery and development. Researchers have employed this compound as a tool to investigate the metabolic pathways and interactions of sulphonamides within biological systems. By utilizing ^{13}C NMR spectroscopy, scientists can track the transformation and distribution of Sulphanilamide-13C6 in vivo, providing valuable insights into drug efficacy and toxicity.

Moreover, Sulphanilamide-13C6 has been instrumental in advancing our understanding of enzyme mechanisms and protein-ligand interactions. In a recent study published in *Nature Chemical Biology*, researchers utilized this compound to map the binding sites of sulphonamides on key enzymes involved in bacterial resistance mechanisms. The findings underscored the potential of sulphonamides as inhibitors of these enzymes, paving the way for the development of new antibiotics.

In addition to its role in basic research, Sulphanilamide-13C6 has also found applications in diagnostic medicine. Its isotopic enrichment makes it an ideal candidate for use in positron emission tomography (PET) imaging studies. By incorporating ^{13}C into imaging agents, researchers can achieve higher resolution images, enabling earlier detection of diseases such as cancer and neurodegenerative disorders.

The production and characterization of Sulphanilamide-13C6 require state-of-the-art facilities and expertise. Leading pharmaceutical companies and academic institutions have invested heavily in optimizing the synthesis and purification processes for this compound. These efforts have not only improved the scalability of production but also enhanced the reliability of experimental results.

Looking ahead, Sulphanilamide-13C6 holds immense potential for further innovation in medicinal chemistry. Ongoing research aims to explore its utility in targeted drug delivery systems and personalized medicine. By leveraging its unique properties, scientists hope to develop more effective treatments with fewer side effects.

In conclusion, Sulphanilamide-13C6 (CAS No: 1196157-89-7) stands as a testament to the advancements made in modern chemistry and biology. Its role as a versatile tool in research and diagnostics continues to expand, offering new opportunities for breakthroughs in healthcare.